2-{[N-(3-methoxybenzoyl)-beta-alanyl]amino}benzamide

• IUPAC Name: 2-[3-[(3-methoxybenzoyl)amino]propanoylamino]benzamide
• InChI: InChI=1S/C18H19N3O4/c1-25-13-6-4-5-12(11-13)18(24)20-10-9-16(22)21-15-8-3-2-7-14(15)17(19)23/h2-8,11H,9-10H2,1H3,(H2,19,23)(H,20,24)(H,21,22)
• InChI Key: OVKRZNSFHBRWRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NCCC(=O)NC2=CC=CC=C2C(=O)N
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol

Description

2-{[N-(3-methoxybenzoyl)-beta-alanyl]amino}benzamide, also known as BMB or N-(3-methoxybenzoyl)-beta-alanyl-N'-4-chlorobenzylhydrazine, is a synthetic compound that has been widely used in scientific research. BMB is a member of the hydrazide-hydrazone family of compounds and has been shown to have a variety of biological effects.

Mechanism of Action

The mechanism of action of 2-{[N-(3-methoxybenzoyl)-beta-alanyl]amino}benzamide is not fully understood, but it is believed to involve the inhibition of proteases through the formation of covalent bonds with the active site of the enzyme. 2-{[N-(3-methoxybenzoyl)-beta-alanyl]amino}benzamide has also been shown to inhibit the activity of several other enzymes, including phospholipase A2 and cyclooxygenase-2.
Biochemical and Physiological Effects:
2-{[N-(3-methoxybenzoyl)-beta-alanyl]amino}benzamide has been shown to have a variety of biochemical and physiological effects. In addition to its role as a protease inhibitor, 2-{[N-(3-methoxybenzoyl)-beta-alanyl]amino}benzamide has been shown to have anti-inflammatory and anti-tumor properties. It has also been shown to inhibit the growth of several different types of cancer cells, including breast cancer, lung cancer, and prostate cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[N-(3-methoxybenzoyl)-beta-alanyl]amino}benzamide in lab experiments is its potency as a protease inhibitor. This makes it a valuable tool for studying the role of proteases in various biological processes. However, one limitation of using 2-{[N-(3-methoxybenzoyl)-beta-alanyl]amino}benzamide is its relatively low solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are several potential future directions for 2-{[N-(3-methoxybenzoyl)-beta-alanyl]amino}benzamide research. One area of interest is the development of new protease inhibitors based on the structure of 2-{[N-(3-methoxybenzoyl)-beta-alanyl]amino}benzamide. Another area of interest is the study of the anti-tumor properties of 2-{[N-(3-methoxybenzoyl)-beta-alanyl]amino}benzamide and its potential use as a cancer therapy. Additionally, further research is needed to fully understand the mechanism of action of 2-{[N-(3-methoxybenzoyl)-beta-alanyl]amino}benzamide and its effects on various biological processes.

Scientific Research Applications

2-{[N-(3-methoxybenzoyl)-beta-alanyl]amino}benzamide has been used extensively in scientific research as a tool to study various biological processes. One of the most common applications of 2-{[N-(3-methoxybenzoyl)-beta-alanyl]amino}benzamide is in the study of proteases and their inhibitors. 2-{[N-(3-methoxybenzoyl)-beta-alanyl]amino}benzamide has been shown to be a potent inhibitor of several proteases, including chymotrypsin, trypsin, and elastase. This makes it a valuable tool for studying the role of these enzymes in various biological processes.